2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide

• IUPAC Name: 2-fluoro-5-(4-methylpiperidin-1-yl)sulfonyl-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C22H27FN2O3S/c1-15(2)17-4-6-18(7-5-17)24-22(26)20-14-19(8-9-21(20)23)29(27,28)25-12-10-16(3)11-13-25/h4-9,14-16H,10-13H2,1-3H3,(H,24,26)
• InChI Key: UUCAIZDLFFTASW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=CC=C(C=C3)C(C)C
• Molecular Formula: C22H27FN2O3S
• Molecular Weight: 418.5 g/mol

Description

2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide, also known as FMPPB, is a novel compound synthesized in the laboratory. It is a member of the piperidine family of compounds and has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide is not yet fully understood. However, it is believed that 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide acts as an inhibitor of COX-2, which is an enzyme involved in the production of pro-inflammatory mediators. By inhibiting the activity of this enzyme, 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide have been studied in various animal models. Studies have shown that 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide has anti-inflammatory and analgesic properties, and is a potential inhibitor of COX-2. Additionally, 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide has been shown to have anti-tumorigenic effects in certain cancer cell lines, suggesting that it may be a potential therapeutic agent for the treatment of certain cancers.

Advantages and Limitations for Lab Experiments

2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide has several advantages for laboratory experiments. It is a relatively stable compound, and is easily synthesized in the laboratory. Additionally, it has been shown to have anti-inflammatory and analgesic properties, and to be a potential inhibitor of COX-2, making it a useful tool in the study of inflammation and pain.
However, there are also some limitations to using 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide in laboratory experiments. For example, the mechanism of action of 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide is not yet fully understood, and further research is needed to elucidate its exact mechanism of action. Additionally, the effects of 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide on humans are not yet known, and further research is needed to determine its safety and efficacy in humans.

Future Directions

The potential future directions for 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide include further research into its mechanism of action and its effects on humans. Additionally, further studies are needed to explore its potential therapeutic applications in the treatment of various diseases, such as cancer, inflammation, and pain. Additionally, research into the potential side effects of 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide is needed, as well as research into its potential use in combination with other therapeutic agents. Finally, further research is needed to explore the potential of 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide as a drug delivery system.

Synthesis Methods

2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide is synthesized using a two-step process. First, the 4-methylpiperidin-1-yl sulfonyl chloride is reacted with 4-fluorobenzonitrile in the presence of a base catalyst to form the intermediate 4-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]benzonitrile. This intermediate is then reacted with 4-(propan-2-yl)phenyl bromide in the presence of a base catalyst to form the final product, 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide.

Scientific Research Applications

2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, as well as to be a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is implicated in the pathogenesis of many diseases, including cancer, inflammation, and pain. Thus, 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(propan-2-yl)phenyl]benzamide has potential therapeutic applications in the treatment of these diseases.